Cas no 19782-77-5 (4-Ethoxy-3-methoxyaniline)

• Product Name: 4-Ethoxy-3-methoxyaniline
• CAS No: 19782-77-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 167032
• PubChem ID: 209360
• Update Time: 2025-10-23

4-Ethoxy-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-methoxyaniline
• 4-ETHOXY-3-METHOXYANILINE HYDROCHLORIDE
• 4-ethoxy-3-methoxy-benzenamin
• Benzenamine,4-ethoxy-3-methoxy-
• 3-methoxy-p-phenetidin
• 3-methoxy-p-phenetidine
• BRN 2804102
• 3-13-00-02105 (Beilstein Handbook Reference)
• PQXMYSBFKDQWQN-UHFFFAOYSA-N
• SCHEMBL1159205
• p-Phenetidine, 3-methoxy-
• AKOS000267444
• A1-47724
• M & B 5279
• CHEMBL1624952
• 19782-77-5
• DTXSID10173491
• EN300-57389
• NCGC00246100-01
• Benzenamine, 4-ethoxy-3-methoxy-

• Inchi： 1S/C9H13NO2/c1-3-12-8-5-4-7(10)6-9(8)11-2/h4-6H,3,10H2,1-2H3
• InChI Key： PQXMYSBFKDQWQN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1OC)N

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 278.9°Cat760mmHg
• Flash Point: 132.9°C
• Refractive Index: 1.532
• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Ethoxy-3-methoxyaniline

4-Ethoxy-3-methoxyaniline: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

4-Ethoxy-3-methoxyaniline, with the CAS number 19782-77-5, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its aromatic structure featuring both ethoxy and methoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of these functional groups imparts a high degree of reactivity, enabling its use in diverse chemical transformations.

The chemical structure of 4-Ethoxy-3-methoxyaniline consists of a benzene ring substituted with an ethoxy group at the 4-position and a methoxy group at the 3-position. This arrangement not only influences its electronic properties but also its interaction with other molecules. The compound's solubility profile, thermal stability, and reactivity under different conditions have been extensively studied, providing a solid foundation for its application in synthetic chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in 4-Ethoxy-3-methoxyaniline due to its potential as a precursor in the synthesis of novel therapeutic agents. Research has demonstrated its utility in the preparation of various heterocyclic compounds, which are known for their pharmacological activity. For instance, derivatives of this compound have been explored as intermediates in the development of antimicrobial and anti-inflammatory agents. The methoxy and ethoxy groups provide versatile sites for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

The synthetic pathways involving 4-Ethoxy-3-methoxyaniline have been optimized for efficiency and scalability. Modern synthetic methods often employ catalytic processes that enhance yield while minimizing byproduct formation. These advancements have made it more feasible to produce larger quantities of the compound for industrial applications. Additionally, green chemistry principles have been integrated into these synthetic routes, reducing environmental impact through the use of sustainable solvents and energy-efficient processes.

From a materials science perspective, 4-Ethoxy-3-methoxyaniline has been investigated for its potential applications in organic electronics. Its conjugated system and electron-donating substituents make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Studies have shown that incorporating this compound into polymer matrices can improve charge transport properties, leading to more efficient electronic devices. The ability to fine-tune its electronic characteristics through structural modifications offers exciting possibilities for future technological developments.

The pharmacological significance of 4-Ethoxy-3-methoxyaniline cannot be overstated. Preclinical studies have highlighted its role in modulating various biological pathways, including those involved in pain perception and neurodegeneration. Researchers are particularly interested in its potential as a scaffold for developing drugs that target neurological disorders. The compound's ability to cross the blood-brain barrier has been a key focus area, as this property is crucial for effective central nervous system drug delivery.

In conclusion, 4-Ethoxy-3-methoxyaniline (CAS no. 19782-77-5) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool in synthetic chemistry. As research continues to uncover new possibilities for this compound, its importance in advancing scientific and technological innovations is set to grow even further.